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Introduction

SR2640 hydrochloride is a potent and selective competitive antagonist of the cysteinyl
leukotriene receptor 1 (CysLT1).[1][2] Cysteinyl leukotrienes (CysLTs), such as leukotriene D4
(LTD4) and leukotriene E4 (LTE4), are inflammatory lipid mediators that play a crucial role in
the pathophysiology of various inflammatory diseases, including asthma.[3][4] The CysLT1
receptor is a G protein-coupled receptor (GPCR) that, upon activation by its ligands, couples to
the Gqg alpha subunit.[5][6] This activation initiates a signaling cascade involving phospholipase
C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-
trisphosphate (IP3) and diacylglycerol (DAG).[5] IP3 subsequently binds to its receptor on the
endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca?*) into the
cytoplasm.[5] This increase in intracellular Ca2* is a key signaling event that mediates the pro-
inflammatory effects of CysLTs.

Calcium imaging assays provide a robust and high-throughput method to screen and
characterize CysLT1 receptor antagonists like SR2640 hydrochloride by directly measuring
the inhibition of agonist-induced intracellular calcium mobilization.

Data Presentation

The following table summarizes the pharmacological data for SR2640 hydrochloride. It is
important to note that potency values can vary depending on the specific experimental
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conditions and assay format.

Assay
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Signaling Pathway

The following diagram illustrates the signaling pathway of the CysLT1 receptor and the
mechanism of action of SR2640 hydrochloride.
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Intracellular Space

Extracellular Space

Leukotene D4 (LTDA)

1. Cell Seeding
Seed CysLT1-expressing cells into microplates and incubate overnight.

l

2. Dye Loading
Incubate cells with Fluo-4 AM loading solution.

l

3. Compound Incubation
Add serial dilutions of SR2640 hydrochloride and incubate.

l

4. Agonist Stimulation & Data Acquisition
Add LTD4 and immediately measure fluorescence kinetically.

l

5. Data Analysis
Calculate the inhibition of the calcium response to determine ICso.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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